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Compound of Interest

Compound Name: 4-Tert-butylphenoxyacetic acid

Cat. No.: B156502 Get Quote

Technical Support Center: 4-tert-
Butylphenoxyacetic Acid
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 4-tert-butylphenoxyacetic
acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-tert-butylphenoxyacetic acid?

A1: 4-tert-butylphenoxyacetic acid is classified as a hazardous substance. The primary

hazards include:

Skin Irritation: Causes skin irritation upon contact.[1][2][3]

Serious Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or powder.[1][2][3]

The signal word for this chemical is "Warning".[1][4]

Q2: What personal protective equipment (PPE) is required when handling 4-tert-
butylphenoxyacetic acid?
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A2: To minimize exposure and ensure safety, the following personal protective equipment

(PPE) should be worn:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Safety glasses with side-shields or chemical splash goggles.[1] A face

shield may be necessary for larger quantities or when there is a risk of splashing.

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator should

be used, especially when handling the powder form or in areas with inadequate ventilation,

to avoid breathing in dust.[1][4]

Skin and Body Protection: A laboratory coat or coveralls should be worn to prevent skin

contact.[1]

Q3: How should I properly store 4-tert-butylphenoxyacetic acid in the laboratory?

A3: Proper storage is crucial for maintaining the chemical's integrity and preventing accidents.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

The recommended storage condition is at ambient temperatures.[2]

Q4: What should I do in case of accidental exposure to 4-tert-butylphenoxyacetic acid?

A4: Immediate and appropriate first aid is critical.

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[1] Remove

contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water for at least 15 minutes.[1] If skin irritation persists, get medical

advice/attention.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If the

person feels unwell, call a poison center or doctor.[1]
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Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5]

Q5: How should I dispose of waste 4-tert-butylphenoxyacetic acid?

A5: Waste disposal must be handled in accordance with local, state, and federal regulations.

Dispose of the chemical and its container at an approved waste disposal plant.[1]

Do not allow the product to enter drains or waterways.[1]

Contaminated materials, such as gloves and weighing paper, should also be treated as

hazardous waste.[6]
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Issue/Observation Potential Cause Recommended Action

Caking or clumping of the solid

reagent

Improper storage (exposure to

moisture)

Ensure the container is tightly

sealed and stored in a dry

environment. If clumping is

minor, the reagent may still be

usable, but its purity should be

verified if the experiment is

sensitive.

Inconsistent experimental

results
Degradation of the reagent

Check the expiration date.

Store away from light and

incompatible materials.

Consider running a quality

control check (e.g., melting

point determination) to assess

purity.

Visible dust generation during

handling
Improper handling technique

Weigh and handle the solid in

a chemical fume hood or a

ventilated enclosure. Use a

spatula to gently transfer the

powder and avoid creating

dust clouds.

Skin redness or itching after

handling

Inadequate PPE or accidental

skin contact

Immediately follow first aid

procedures for skin contact.

Review and improve handling

procedures and ensure proper

glove selection and use.

Hazard and Safety Data Summary
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Parameter Value Reference

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][3]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P362,

P403+P233, P501

[1][3][5]

Appearance
White to off-white solid,

crystals or powder
[1][7]

Melting Point 92.0 - 98.0 °C [7]

Solubility
Sparingly soluble in water

(0.56 g/L at 25°C)
[2]

Experimental Protocols
Standard Handling and Weighing Protocol

Preparation:

Ensure a clean and uncluttered workspace within a certified chemical fume hood.

Don all required personal protective equipment (PPE): chemical-resistant gloves, safety

goggles, and a lab coat. For handling larger quantities, consider a face shield and

respiratory protection.

Handling:

Retrieve the 4-tert-butylphenoxyacetic acid container from its designated storage area.

Before opening, gently tap the container to settle the contents and minimize dust

dispersion.
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Slowly open the container inside the fume hood.

Weighing:

Use a clean, dry spatula to transfer the desired amount of the solid to a tared weigh boat

or appropriate container.

Avoid scooping aggressively to prevent generating airborne dust.

Once the desired amount is weighed, securely close the main container.

Cleanup:

Carefully clean the spatula and any contaminated surfaces within the fume hood using a

suitable solvent (e.g., ethanol) and then wipe down with a damp cloth.

Dispose of any contaminated materials (e.g., weigh boats, wipes) in the designated

hazardous waste container.

Post-Handling:

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water after handling is complete.

Visualizations

Pre-Experiment Planning Experiment Execution Post-Experiment
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Administer First Aid Seek Medical Attention
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Click to download full resolution via product page

Caption: Hazard mitigation workflow for handling 4-tert-butylphenoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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